Cas no 33192-03-9 (m-Benzbetaine)

m-Benzbetaine structure
m-Benzbetaine structure
Product Name:m-Benzbetaine
CAS No:33192-03-9
MF:C10H14NO2
MW:180.223662853241
CID:2664976
Update Time:2023-08-06

m-Benzbetaine Chemical and Physical Properties

Names and Identifiers

    • 3-carboxy-tri-N-methyl-anilinium betaine
    • m-Benzbetaine
    • Oprea1_602621
    • Inchi: 1S/C10H13NO2/c1-11(2,3)9-6-4-5-8(7-9)10(12)13/h4-7H,1-3H3/p+1
    • InChI Key: PNXKNGBNZNQGRZ-UHFFFAOYSA-O
    • SMILES: OC(C1=CC=CC(=C1)[N+](C)(C)C)=O

Computed Properties

  • Exact Mass: 180.102
  • Monoisotopic Mass: 180.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.3
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